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Compound Name: Phytoene

Cat. No.: B131915 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Phytoene, a colorless precursor to all carotenoids, is gaining significant interest in the

pharmaceutical and nutraceutical industries for its potential health benefits, including

antioxidant and anti-inflammatory properties. To elucidate its absorption, distribution,

metabolism, and excretion (ADME), stable isotope-labeled phytoene is an invaluable tool for

tracer studies. This document provides detailed protocols for the production of isotopically

labeled phytoene using metabolically engineered Escherichia coli. By leveraging the

bacterium's ability to utilize defined carbon sources, high-enrichment isotopic labeling of

phytoene can be achieved in a cost-effective and scalable manner.[1][2]

The strategy involves engineering E. coli with the necessary carotenoid biosynthesis genes

and cultivating the recombinant strain in a minimal medium containing a stable isotope-labeled

carbon source, such as ¹³C-glucose. This methodology allows for the production of uniformly

labeled phytoene for various research applications.

Phytoene Biosynthesis Pathway in Engineered E.
coli
E. coli naturally produces the precursors for carotenoid synthesis, isopentenyl diphosphate

(IPP) and dimethylallyl diphosphate (DMAPP), through the methylerythritol 4-phosphate (MEP)
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pathway.[3][4] To produce phytoene, the bacterium is transformed with genes encoding

geranylgeranyl diphosphate (GGPP) synthase (CrtE) and phytoene synthase (CrtB).[4][5] To

ensure the accumulation of phytoene, the subsequent enzyme in the pathway, phytoene
desaturase (CrtI), which converts phytoene to lycopene, is either omitted or inactivated.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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